Cas no 1203798-93-9 (2-(pyrrolidin-2-yl)benzonitrile)

• Product Name: 2-(pyrrolidin-2-yl)benzonitrile
• CAS No: 1203798-93-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 654246
• PubChem ID: 55282898
• Update Time: 2026-04-29

2-(pyrrolidin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzonitrile)pyrrolidine
• 2-pyrrolidin-2-ylbenzonitrile
• 2-(pyrrolidin-2-yl)benzonitrile

Experimental Properties

• Density: 1.10
• Boiling Point: 304 ºC
• Flash Point: 138 ºC

Additional information on 2-(pyrrolidin-2-yl)benzonitrile

Introduction to 2-(Pyrrolidin-2-yl)benzonitrile (CAS No. 1203798-93-9)

2-(Pyrrolidin-2-yl)benzonitrile, with the CAS number 1203798-93-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(1-pyrrolidin-2-yl)benzonitrile, is characterized by its unique structure, which combines a pyrrolidine ring and a benzonitrile moiety. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 2-(pyrrolidin-2-yl)benzonitrile is defined by a benzene ring substituted with a cyano group at the 2-position and a pyrrolidine ring attached to the same carbon atom. This structural arrangement provides the molecule with distinct physical and chemical properties, making it an interesting candidate for various scientific investigations. The compound can be synthesized through several routes, including the reaction of 2-cyanoacetamide with 1,3-dibromopropane followed by cyclization and dehydrobromination.

In recent years, 2-(pyrrolidin-2-yl)benzonitrile has been studied extensively for its potential pharmacological effects. One of the key areas of research has been its role as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV), which are crucial for neuronal function. By modulating these channels, 2-(pyrrolidin-2-yl)benzonitrile may have applications in treating neurological disorders such as epilepsy and neuropathic pain.

Beyond its interactions with ion channels, 2-(pyrrolidin-2-yl)benzonitrile has also been investigated for its potential as an inhibitor of certain enzymes. For instance, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. This property makes it a promising candidate for the development of treatments for neurodegenerative diseases like Alzheimer's disease.

The pharmacokinetic properties of 2-(pyrrolidin-2-yl)benzonitrile have also been explored to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are important factors for drug development. Additionally, studies have demonstrated that the compound can cross the blood-brain barrier, further enhancing its potential as a therapeutic agent for central nervous system (CNS) disorders.

In preclinical studies, 2-(pyrrolidin-2-yl)benzonitrile has shown promising results in animal models of various diseases. For example, it has been effective in reducing seizure frequency in rodent models of epilepsy and has demonstrated analgesic effects in models of neuropathic pain. These findings have paved the way for further clinical investigations to evaluate its safety and efficacy in humans.

The safety profile of 2-(pyrrolidin-2-yl)benzonitrile is another critical aspect that has been thoroughly examined. Toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its suitability for human use.

In conclusion, 2-(pyrrolidin-2-yl)benzonitrile (CAS No. 1203798-93-9) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing our understanding and treatment of various neurological and neurodegenerative disorders.